Cas no 2177059-50-4 (4-{3-(5-bromopyrimidin-2-yl)oxypiperidine-1-carbonyl}-2,3-dihydro-1H-imidazol-2-one)

• Product Name: 4-{3-(5-bromopyrimidin-2-yl)oxypiperidine-1-carbonyl}-2,3-dihydro-1H-imidazol-2-one
• CAS No: 2177059-50-4
• MF: C₁₃H₁₄BrN₅O₃
• MW: 368.18596124649
• CID: 5337650
• Update Time: 2025-10-30

4-{3-(5-bromopyrimidin-2-yl)oxypiperidine-1-carbonyl}-2,3-dihydro-1H-imidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-((5-bromopyrimidin-2-yl)oxy)piperidine-1-carbonyl)-1H-imidazol-2(3H)-one
• 4-[3-(5-bromopyrimidin-2-yl)oxypiperidine-1-carbonyl]-1,3-dihydroimidazol-2-one
• 4-{3-(5-bromopyrimidin-2-yl)oxypiperidine-1-carbonyl}-2,3-dihydro-1H-imidazol-2-one

• Inchi： 1S/C13H14BrN5O3/c14-8-4-16-13(17-5-8)22-9-2-1-3-19(7-9)11(20)10-6-15-12(21)18-10/h4-6,9H,1-3,7H2,(H2,15,18,21)
• InChI Key： LJQHFBAFWCOKRR-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)OC1CN(C(C2=CNC(N2)=O)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 478
• XLogP3: 0.3
• Topological Polar Surface Area: 96.4

Additional information on 4-{3-(5-bromopyrimidin-2-yl)oxypiperidine-1-carbonyl}-2,3-dihydro-1H-imidazol-2-one

Introduction to 4-{3-(5-bromopyrimidin-2-yl)oxypiperidine-1-carbonyl}-2,3-dihydro-1H-imidazol-2-one (CAS No. 2177059-50-4)

4-{3-(5-bromopyrimidin-2-yl)oxypiperidine-1-carbonyl}-2,3-dihydro-1H-imidazol-2-one is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, identified by its CAS number 2177059-50-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry and drug discovery.

The molecular structure of 4-{3-(5-bromopyrimidin-2-yl)oxypiperidine-1-carbonyl}-2,3-dihydro-1H-imidazol-2-one features a combination of heterocyclic rings and functional groups that contribute to its diverse chemical reactivity. The presence of a 5-bromopyrimidine moiety and an oxypiperidine group suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for developing new therapeutic agents.

In recent years, there has been a growing interest in the development of imidazolone derivatives due to their demonstrated efficacy in various pharmacological contexts. The imidazolone core in this compound is particularly noteworthy, as it has been shown to modulate multiple signaling pathways involved in inflammation, cancer, and neurodegenerative diseases. The bromine substituent on the pyrimidine ring further enhances its potential as a pharmacophore by allowing for further chemical modifications and bioconjugation strategies.

One of the most compelling aspects of 4-{3-(5-bromopyrimidin-2-yl)oxypiperidine-1-carbonyl}-2,3-dihydro-1H-imidazol-2-one is its versatility in drug design and development. The compound's ability to serve as a scaffold for generating novel analogs has been explored in several research groups. For instance, modifications to the oxypiperidine ring have led to the discovery of compounds with enhanced binding affinity and selectivity for specific biological targets. These findings underscore the importance of this molecule in the broader context of medicinal chemistry.

Recent studies have also highlighted the potential of this compound in targeted therapy. By leveraging its structural features, researchers have been able to design molecules that exhibit selective toxicity towards cancer cells while minimizing side effects on healthy tissues. This approach aligns with the growing trend in oncology towards more personalized and precision-based treatments. The 5-bromopyrimidine moiety, in particular, has been exploited for its ability to participate in cross-coupling reactions, which are widely used in the synthesis of complex pharmaceuticals.

The synthesis of 4-{3-(5-bromopyrimidin-2-yl)oxypiperidine-1-carbonyl}-2,3-dihydro-1H-imidazol-2-one represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the key functional groups within the molecule. These synthetic strategies not only demonstrate the versatility of modern organic chemistry but also provide valuable insights into the development of similar compounds.

The biological activity of this compound has been evaluated through various in vitro and in vivo assays. Preliminary results indicate that it exhibits potent inhibitory effects on several key enzymes implicated in disease pathogenesis. For example, studies have shown that it can modulate the activity of kinases, which are frequently dysregulated in cancer cells. Additionally, its interaction with other cellular targets has been investigated, revealing potential applications in treating inflammatory disorders and neurodegenerative conditions.

The development of new therapeutic agents often requires a deep understanding of the molecular interactions between drugs and their targets. In the case of 4-{3-(5-bromopyrimidin-2-yl)oxypiperidine-1-carbonyl}-2,3-dihydro-1H-imidazol-2-one, computational studies have played a crucial role in elucidating its binding mode within biological receptors. Techniques such as molecular docking and quantum mechanical calculations have provided valuable insights into how this compound interacts with its intended targets, guiding further optimization efforts.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. By integrating cutting-edge synthetic methodologies with advanced biological evaluation techniques, researchers are poised to uncover new derivatives with improved pharmacological profiles.

In conclusion, 4-{3-(5-bromopyrimidin-2-yl)oxypiperidine-1-carbonyl}-2,3-dihydro-1H-imidazol-2-one (CAS No. 2177059-50-4) is a highly versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for developing new therapeutic agents. As research continues to evolve, this molecule is expected to play an increasingly important role in addressing some of the most challenging medical conditions faced today.